Cas no 1805527-60-9 (5-Bromo-3-difluoromethoxy-4-nitrotoluene)

• Product Name: 5-Bromo-3-difluoromethoxy-4-nitrotoluene
• CAS No: 1805527-60-9
• MF: C₈H₆BrF₂NO₃
• MW: 282.038948535919
• CID: 4706926
• Update Time: 2025-06-14

5-Bromo-3-difluoromethoxy-4-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-difluoromethoxy-4-nitrotoluene

• Inchi： 1S/C8H6BrF2NO3/c1-4-2-5(9)7(12(13)14)6(3-4)15-8(10)11/h2-3,8H,1H3
• InChI Key： YAPIGQGLBKODBJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1[N+](=O)[O-])OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 55

Additional information on 5-Bromo-3-difluoromethoxy-4-nitrotoluene

Comprehensive Overview of 5-Bromo-3-difluoromethoxy-4-nitrotoluene (CAS No. 1805527-60-9)

5-Bromo-3-difluoromethoxy-4-nitrotoluene (CAS No. 1805527-60-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a bromine substituent, a difluoromethoxy group, and a nitro functionality, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1805527-60-9 is a critical identifier for researchers and manufacturers seeking high-purity reagents for innovative applications.

In recent years, the demand for halogenated aromatic compounds like 5-Bromo-3-difluoromethoxy-4-nitrotoluene has surged due to their role in designing next-generation pharmaceuticals and crop protection agents. The compound’s electron-withdrawing groups (nitro and difluoromethoxy) enhance its reactivity, making it a valuable building block for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations. These reactions are pivotal in creating biologically active molecules, aligning with the growing focus on precision medicine and sustainable agriculture.

From an industrial perspective, CAS 1805527-60-9 is often discussed in the context of green chemistry and process optimization. Researchers are exploring eco-friendly synthetic routes to minimize waste and energy consumption, addressing the global push for carbon-neutral manufacturing. Questions like "How to improve the yield of 5-Bromo-3-difluoromethoxy-4-nitrotoluene?" or "What are the alternatives to toxic solvents in its synthesis?" frequently appear in academic forums, reflecting the compound’s relevance to sustainable development goals.

The compound’s structural motifs also make it a candidate for material science innovations. For instance, its nitro-aromatic core is being investigated for potential applications in organic electronics and photovoltaic materials, where electron-deficient aromatic systems are essential for charge transport. This interdisciplinary appeal has led to collaborations between chemists and engineers, driving advancements in flexible displays and energy storage devices.

Quality control and analytical characterization of 5-Bromo-3-difluoromethoxy-4-nitrotoluene are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. Laboratories often search for "certified reference standards for CAS 1805527-60-9" or "spectral data of difluoromethoxy-substituted toluenes," underscoring the need for reliable data in peer-reviewed studies.

In summary, 5-Bromo-3-difluoromethoxy-4-nitrotoluene (CAS No. 1805527-60-9) exemplifies the intersection of cutting-edge chemistry and real-world applications. Its multifaceted utility—from drug discovery to renewable energy—positions it as a compound of enduring interest. As industries prioritize innovation and sustainability, this molecule will likely remain a focal point in scientific discourse and commercial development.